8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
Overview
Description
8-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a heterocyclic compound that belongs to the benzoxazepine family. This compound is characterized by its unique structure, which includes a benzene ring fused with an oxazepine ring. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.
Preparation Methods
The synthesis of 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride typically involves several steps. One common synthetic route includes the cyclization of substituted isoindole derivatives. This process can be facilitated by using specific catalysts and reaction conditions to achieve the desired product. Industrial production methods often employ one-pot synthesis techniques, which streamline the process and improve yield .
Chemical Reactions Analysis
8-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions often involve reagents like lithium aluminum hydride.
Scientific Research Applications
This compound has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: Studies have shown its potential in modulating biological pathways.
Medicine: Research indicates its potential use in developing new therapeutic agents.
Industry: It is utilized in the production of various chemical products.
Mechanism of Action
The mechanism of action of 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves its interaction with specific molecular targets. It is known to modulate certain pathways, which can lead to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its involvement in cellular signaling processes .
Comparison with Similar Compounds
When compared to other benzoxazepine derivatives, 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride stands out due to its unique methyl group at the 8th position. Similar compounds include:
- Methyl 2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylate hydrochloride
- Methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylate These compounds share structural similarities but differ in their functional groups and specific applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves the condensation of 2-methylphenol with ethyl chloroacetate to form ethyl 2-methylphenylacetate. This intermediate is then reacted with hydrazine hydrate to form 2-methylphenylhydrazine. The 2-methylphenylhydrazine is then reacted with 2-chlorobenzoyl chloride to form 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "2-methylphenol", "ethyl chloroacetate", "hydrazine hydrate", "2-chlorobenzoyl chloride" ], "Reaction": [ "Step 1: Ethyl 2-methylphenylacetate is formed by the condensation of 2-methylphenol with ethyl chloroacetate in the presence of a base such as sodium hydroxide.", "Step 2: Ethyl 2-methylphenylacetate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 2-methylphenylhydrazine.", "Step 3: 2-methylphenylhydrazine is then reacted with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine to form 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine.", "Step 4: 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine is then converted to the hydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS No. |
2680531-47-7 |
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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